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Compound of Interest

Compound Name: Tinuvin 123

Cat. No.: B1209033

In-Depth Technical Guide: Tinuvin 123

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tinuvin 123, a hindered amine
light stabilizer (HALS). It details its chemical properties, mechanism of action, and relevant
experimental applications, with a focus on data presentation and methodological rigor.

Core Properties of Tinuvin 123

Tinuvin 123 is chemically described as Decanedioic acid, bis(2,2,6,6-tetramethyl-1-
(octyloxy)-4-piperidinyl) ester. Its key physical and chemical properties are summarized in the

table below.
Property Value
CAS Number 129757-67-1
Molecular Weight ~737 g/mol
Appearance Clear, slightly yellow liquid
Chemical Class Hindered Amine Light Stabilizer (HALS)

Mechanism of Action: The Denisov Cycle
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Tinuvin 123, as a hindered amine light stabilizer, does not operate by absorbing UV radiation.
Instead, it functions by inhibiting the degradation of polymers through a cyclic process that
removes free radicals generated during photo-oxidation. This regenerative mechanism, known
as the Denisov cycle, is what accounts for the high efficiency and long-term stability that HALS
provide to materials. The process involves the HALS reacting with initial polymer peroxy and
alkyl radicals, which prevents further radical-induced degradation. Through these reactions, the
HALS is oxidized to an aminoxyl radical, but it can revert to its original amine form through a
series of subsequent radical reactions, allowing it to continue its stabilizing function.
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Caption: The Denisov Cycle illustrating the regenerative mechanism of Hindered Amine Light
Stabilizers (HALS).

Experimental Protocols: Antimicrobial Efficacy of
HALS in Coatings

While Tinuvin 123 is primarily a light stabilizer, related HALS have been investigated for other
properties, such as antimicrobial activity. The following is a representative experimental
protocol for evaluating the antimicrobial properties of HALS when incorporated into a lacquer
film.

Obijective: To determine the antimicrobial activity of a HALS-containing lacquer film against
various microorganisms.
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Materials:

Hindered Amine Light Stabilizer (e.g., a Tinuvin series HALS)

e Polyurethane (PUR) resin (solvent-based or water-based)

o Matting agent (e.qg., silicone)

o Polyethylene terephthalate (PET) inert surface

« Microbial cultures (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)
» Sterile growth media

e |ncubator

Spectrophotometer
Methodology:
e Preparation of Lacquer Formulations:

o For solvent-based formulations, mix the PUR resin, matting agent, and the HALS in
predetermined weight percentages. For instance, a formulation could consist of 96.9%
PUR resin, 2.9% matting agent, and 0.2% Tinuvin 123.

o For water-based formulations, add the HALS to a commercial waterborne PUR dispersion
to achieve the desired concentration (e.g., 0.5% m/m).

e Film Casting:

o Spread the prepared lacquer formulation onto a PET inert surface using a film applicator to
a specified thickness (e.g., 90 um).

o Allow the films to dry completely.
» Antimicrobial Testing:

o Prepare standardized suspensions of the test microorganisms.
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o Inoculate the surface of the HALS-containing lacquer films and control films (without
HALS) with the microbial suspensions.

o Incubate the films under appropriate conditions (temperature and humidity) for a specified
period (e.g., 24 hours).

o After incubation, recover the viable microorganisms from the film surfaces.

o Quantify the number of viable microorganisms using standard techniques such as serial
dilution and plate counting, or spectrophotometric analysis.

o Data Analysis:

o Calculate the percentage reduction in microbial viability for the HALS-containing films
compared to the control films.

o Statistical analysis should be performed to determine the significance of the observed
antimicrobial activity.
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Caption: Workflow for evaluating the antimicrobial efficacy of HALS in lacquer films.
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e To cite this document: BenchChem. [Tinuvin 123 CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209033#tinuvin-123-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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